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Compound of Interest

Compound Name: Sorbyl acetate

Cat. No.: B072696 Get Quote

This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for the handling of Sorbyl acetate in a laboratory setting. It is intended for

researchers, scientists, and drug development professionals to ensure safe and compliant

laboratory practices.

Sorbyl acetate is a chemical intermediate that requires careful handling due to its potential

hazards. It is classified as a substance that can cause serious eye damage, skin irritation, and

may provoke an allergic skin reaction.[1][2] Inhalation of mists may also cause respiratory tract

irritation.[1][2] Adherence to the following procedures is critical for minimizing risk and ensuring

a safe laboratory environment.

Hazard Identification and Classification
Hazard Classification GHS Hazard Statement

Serious Eye Damage/Eye Irritation H318: Causes serious eye damage.[1][2]

Skin Corrosion/Irritation H315: Causes skin irritation.[1][2]

Skin Sensitization H317: May cause an allergic skin reaction.[1][2]

Specific target organ toxicity — Single exposure H336: May cause drowsiness or dizziness.[1]

Flammable Liquids Category 4 (US GHS only)[1]

Physical and Chemical Properties
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Property Value

Appearance
Colorless to light yellow oil with a strong fresh

herbal odor.[1]

Molecular Formula C8H12O2[1]

Molecular Weight 140.18 g/mol [1]

Boiling Point 83 - 84°C @ 19 mm Hg[2]

Flash Point 83°C (182°F) - Closed Cup[1][2]

Solubility in Water 0.47 mg/g @ 20°C[2]

Specific Gravity 0.946 g/mL @ 20°C[2]

Personal Protective Equipment (PPE)
The selection and proper use of PPE are paramount to prevent exposure to Sorbyl acetate.

The following PPE is mandatory when handling this chemical.
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PPE Category Item Specification

Eye and Face Protection
Safety Goggles and Face

Shield

Chemical splash goggles are

required. A face shield should

be worn in situations with a

high risk of splashing.[1][2]

Hand Protection Chemical-Resistant Gloves

Nitrile or neoprene gloves are

recommended. Always inspect

gloves for integrity before use.

Discard and replace if any

signs of degradation are

observed.[3]

Body Protection Laboratory Coat

A clean, buttoned lab coat

must be worn.[3] For tasks with

a higher risk of splashes, a

chemically resistant apron over

the lab coat is advised.

Respiratory Protection NIOSH-approved Respirator

A NIOSH-approved full-face

chemical cartridge respirator

with organic vapor cartridges

(minimum APF 50) or supplied-

air breathing equipment is

necessary where inhalation

exposure is possible, such as

in poorly ventilated areas or

during aerosol-generating

procedures.[1][2]

Operational Plan: Step-by-Step Handling Protocol
This protocol outlines the procedural steps for the safe handling of Sorbyl acetate from

preparation to the conclusion of the experimental work.

Preparation and Pre-Handling Checklist
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Ventilation: Ensure the work area is well-ventilated. All handling of Sorbyl acetate should

ideally be performed in a certified chemical fume hood.

Emergency Equipment: Confirm that a safety shower and eyewash station are readily

accessible and have been recently tested.

Spill Kit: Have a chemical spill kit readily available that is appropriate for flammable liquids

and organic compounds.

Review SDS: Before starting any new procedure, thoroughly review the Safety Data Sheet

(SDS) for Sorbyl acetate.[1][2]

Container Inspection: Check the container of Sorbyl acetate for any damage or leaks before

moving it.

Handling Procedure
Don PPE: Put on all required personal protective equipment as detailed in the PPE table

above.

Dispensing: When transferring or dispensing the chemical, do so slowly and carefully to

avoid splashing or the generation of aerosols.[2]

Avoid Inhalation: Avoid breathing vapors or mists.[1]

Prevent Contact: Prevent contact with skin and eyes.[1][2]

Grounding: For larger quantities, ground and bond containers and receiving equipment to

prevent static discharge.

Heating: If heating is required, use a well-controlled heating mantle or water bath. Avoid

open flames.[2]

Post-Handling and Storage
Container Sealing: Tightly close the container of Sorbyl acetate when not in use.[1][2]
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Storage: Store in a cool, dry, well-ventilated area away from heat, flames, and other sources

of ignition.[1][2]

Decontamination: Decontaminate the work area with an appropriate solvent and then wash

with soap and water.

PPE Removal: Remove PPE in the correct order to avoid cross-contamination. Wash hands

thoroughly with soap and water after removing gloves.

Clothing: Contaminated clothing should be removed and washed before reuse.[1][2] Leather

shoes that have been saturated must be discarded.[1][2]

Disposal Plan
Proper disposal of Sorbyl acetate and contaminated materials is crucial to prevent

environmental contamination and ensure regulatory compliance.

Waste Characterization and Collection
Waste Stream: Sorbyl acetate waste should be collected in a designated, properly labeled,

and sealed container for flammable organic waste.

Labeling: The waste container must be clearly labeled with "Hazardous Waste," the full

chemical name "Sorbyl acetate," and the associated hazards (Flammable, Irritant).

Segregation: Do not mix Sorbyl acetate waste with incompatible materials.

Disposal Procedure
Licensed Disposal Service: All chemical waste must be disposed of through a licensed

professional waste disposal service.[4]

Empty Containers: Triple-rinse empty containers with a suitable solvent. The rinsate should

be collected as hazardous waste. Once decontaminated, the container can be disposed of

according to institutional guidelines.

Spill Debris: Any materials used to clean up spills of Sorbyl acetate (e.g., absorbents,

gloves) must be collected and disposed of as hazardous waste.
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Regulatory Compliance: The waste generator is responsible for proper waste

characterization and disposal in accordance with all applicable federal, state, and local

regulations.[1]

Experimental Workflow and Safety Procedures
The following diagram illustrates the logical workflow for safely handling Sorbyl acetate in a

laboratory setting.
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Caption: Workflow for Safe Handling of Sorbyl Acetate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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